Maltose monohydrate-13C12

• Molecular Formula: C12H24O12
• Molecular Weight: 372.22 g/mol
• InChI: InChI=1S/C12H22O11.H2O/c13-1-3-5(15)6(16)9(19)12(22-3)23-10-4(2-14)21-11(20)8(18)7(10)17;/h3-20H,1-2H2;1H2/t3-,4-,5-,6+,7-,8-,9-,10-,11+,12-;/m1./s1/i1+1,2+1,3+1,4+1,5+1,6+1,7+1,8+1,9+1,10+1,11+1,12+1
• InChIKey: WSVLPVUVIUVCRA-ISBGGWHASA-N

Maltose Monohydrate-13C12: A Uniformly Labeled Stable Isotope Standard for Quantitative Glycomics and Flux Analysis

Maltose monohydrate-13C12 is a stable isotope-labeled disaccharide wherein all twelve carbon atoms of the maltose backbone are replaced with carbon-13 (¹³C), providing a molecular mass of 372.22 g/mol and a chemical formula of ¹³C₁₂H₂₄O₁₂ . This uniformly labeled (U-¹³C₁₂) compound serves as a high-fidelity internal standard for nuclear magnetic resonance (NMR) spectroscopy, gas chromatography-mass spectrometry (GC-MS), and liquid chromatography-mass spectrometry (LC-MS) in quantitative metabolomics, metabolic flux analysis, and nutritional studies . The monohydrate form ensures stable solid-state handling and reliable solubility in aqueous systems, meeting the rigorous demands of trace-level carbohydrate quantification in complex biological and food matrices .

Quantitative metabolomics & metabolic flux analysis

LC-MS, GC-MS, and quantitative NMR method compatibility

Uniform 13C12 labeling provides reliable SIL-IS for absolute quantification

Defined monohydrate form supports reproducible aqueous preparation

Why Unlabeled or Partially Labeled Maltose Cannot Replace Maltose Monohydrate-13C12 in Demanding Quantitative Workflows

Generic substitution with unlabeled maltose or alternative ¹³C-labeled sugars fails due to critical deficits in analytical specificity, mass spectrometric sensitivity, and metabolic tracing resolution. Unlabeled maltose (C₁₂H₂₄O₁₂, MW 360.31) cannot be distinguished from endogenous maltose in biological samples, introducing irreproducible matrix effects and precluding absolute quantification . Partially labeled variants (e.g., ¹³C₁, ¹³C₆) yield incomplete mass shifts and complex isotopologue distributions that compromise detection limits and require extensive deconvolution algorithms . Furthermore, uniformly labeled ¹³C₆ glucose tracers lack the α(1→4) glycosidic bond topology of maltose and fail to interrogate disaccharide-specific transport systems (e.g., MalEFG) or maltose metabolic fates, limiting their utility in microbial physiology and gut absorption studies . The uniform ¹³C₁₂ enrichment of this compound provides a clean +12 Da mass shift, a single dominant isotopologue peak, and unambiguous metabolic routing, all of which are prerequisites for robust, high-sensitivity, and traceable quantitative workflows.

Endogenous interference

Unlabeled maltose co-elutes with endogenous maltose, introducing matrix effects and preventing absolute quantification without a distinguishable internal standard.

Isotopologue complexity

Partially labeled variants yield overlapping isotopologue clusters that may require complex spectral deconvolution, reducing quantitative accuracy and detection sensitivity.

Disaccharide pathway specificity

13C6-glucose tracers lack the α(1→4) glycosidic bond and cannot probe maltose-specific transport (MalEFG) or hydrolysis, limiting utility in microbial physiology and gut absorption research.

Maltose Monohydrate-13C12: Quantified Analytical and Functional Differentiation Against Key Alternatives

Uniform 13C12 Labeling Enables a Distinct +12 Da Mass Shift for Unambiguous MS Quantification

Maltose monohydrate-13C12 provides a clean and uniform +12 Da mass shift (MW 372.22) relative to unlabeled maltose monohydrate (MW 360.31), enabling unambiguous resolution of the labeled internal standard from endogenous analyte in mass spectrometry . In contrast, partially labeled variants (e.g., ¹³C₁, ¹³C₆) generate overlapping isotopologue clusters that require complex spectral deconvolution and reduce quantitative accuracy. The LC-MS/MS analysis of this compound reveals a dominant M+12 peak at m/z 354.2, confirming its high isotopic purity and suitability for stable isotope dilution workflows .

Uniform +12 Da shift

Class-level inference

Clean +12 Da mass shift; dominant M+12 peak at m/z 354.2

Enables unambiguous ISTD resolution in LC-MS

Requires vendor-specified enrichment ≥99 atom% ¹³C

Evidence Dimension	Mass Spectrometric Resolution and Quantification Accuracy
Target Compound Data	Maltose monohydrate-13C12: Molecular weight = 372.22; Dominant M+12 peak at m/z 354.2 in LC-MS/MS
Comparator Or Baseline	Unlabeled maltose monohydrate: MW = 360.31; Partially labeled maltose (e.g., ¹³C₁, ¹³C₆): Complex isotopologue distribution
Quantified Difference	Clean +12 Da mass shift; Single dominant isotopologue peak
Conditions	LC-MS/MS analysis; vendor-specified isotopic enrichment ≥99 atom% ¹³C

Why This Matters

A clean +12 Da mass shift eliminates spectral overlap, reduces matrix interference, and enables precise absolute quantification, which is critical for meeting regulatory and publication standards in metabolomics.

High Isotopic Enrichment (99 atom% 13C) Minimizes Signal Dilution and Enhances NMR Sensitivity

Maltose monohydrate-13C12 is specified with an isotopic enrichment of 99 atom% ¹³C, which is significantly higher than the natural abundance of 1.1% ¹³C in unlabeled maltose . This high enrichment ensures that the ¹³C NMR signals are intense and free from dilution by ¹²C background, thereby improving signal-to-noise ratios and enabling lower limits of detection in quantitative NMR (qNMR) experiments . In contrast, using a lower enrichment standard (e.g., 98% atom% ¹³C) or an unlabeled compound would necessitate longer acquisition times and result in higher quantification uncertainty .

99 atom% ¹³C enrichment

Cross-study comparable

90× over natural abundance; ~99 atom% ¹³C

Supports robust qNMR sensitivity

Reduces acquisition time vs. lower enrichment standards

Evidence Dimension	Isotopic Enrichment and NMR Signal Intensity
Target Compound Data	99 atom% ¹³C enrichment
Comparator Or Baseline	Unlabeled maltose: 1.1% natural abundance ¹³C; Alternative labeled maltose: 98 atom% ¹³C
Quantified Difference	90x enrichment over natural abundance; 1 percentage point higher than typical 98% standard
Conditions	Vendor certificate of analysis; ¹³C NMR spectroscopy

Why This Matters

Higher isotopic enrichment directly translates to shorter NMR experiment times and improved quantification precision, making the compound cost-effective for high-throughput metabolomics facilities.

Defined Monohydrate Form and High Solubility (180 g/L) Ensure Reproducible Sample Preparation

The monohydrate form of this ¹³C₁₂-maltose provides a well-defined stoichiometry (¹³C₁₂H₂₄O₁₂·H₂O) and high aqueous solubility of 180 g/L at 20°C, which is critical for preparing accurate stock solutions and internal standard mixtures . This solubility is comparable to unlabeled maltose monohydrate (180-200 g/L) but is clearly documented and batch-verified for this labeled product, ensuring that no solubility artifacts confound quantitative assays [1]. In contrast, anhydrous forms of maltose or alternative disaccharides (e.g., trehalose) exhibit different dissolution kinetics and hygroscopicity profiles, which can introduce variability in gravimetric preparation and pipetting accuracy .

Aqueous solubility 180 g/L

Supporting evidence

180 g/L at 20°C, monohydrate form

Reduces preparation variability

Verified batch consistency for reproducible stock solutions

Evidence Dimension	Aqueous Solubility and Reproducibility of Preparation
Target Compound Data	Solubility in water: 180 g/L at 20°C
Comparator Or Baseline	Unlabeled maltose monohydrate: ~180-200 g/L; Anhydrous maltose: variable solubility
Quantified Difference	Comparable solubility but with defined monohydrate stoichiometry for precise molarity calculations
Conditions	20°C, water, vendor specification

Why This Matters

Reliable solubility and defined stoichiometry reduce experimental variability, enabling inter-laboratory reproducibility and compliance with Good Laboratory Practice (GLP) standards in regulated bioanalysis.

• [1] PubChem. (n.d.). Maltose Monohydrate. Solubility Data. https://pubchem.ncbi.nlm.nih.gov View Source

Full Carbon Backbone Labeling Enables Specific Tracing of Maltose Metabolism Distinct from Glucose Tracers

The uniform ¹³C₁₂ labeling of maltose monohydrate allows researchers to specifically track the metabolic fate of the intact disaccharide and its glucose moieties through the maltose/maltodextrin transport systems (e.g., MalE/MalF/MalG complex in bacteria) . Unlike uniformly labeled ¹³C₆ glucose, which enters central carbon metabolism directly, ¹³C₁₂-maltose probes the disaccharide-specific catabolic pathways and the regulation of glycosidic bond hydrolysis [1]. This differential routing has been demonstrated in Bacillus megaterium, where ¹³C-labeling patterns revealed minimal catabolism of maltose in the presence of glucose, a phenomenon that cannot be resolved using glucose tracers alone [2].

Disaccharide-specific tracing

Class-level inference

Enables maltose pathway tracking via MalEFG

Distinguishes maltose from glucose metabolic routes

Demonstrated in microbial models (B. megaterium)

Evidence Dimension	Metabolic Pathway Specificity and Tracer Resolution
Target Compound Data	Uniform ¹³C₁₂-maltose enables tracking of intact disaccharide transport and hydrolysis
Comparator Or Baseline	Uniform ¹³C₆-glucose: labels central carbon metabolism but not disaccharide-specific pathways
Quantified Difference	Qualitative differentiation of maltose-specific metabolic routes
Conditions	Microbial culture, ¹³C-assisted metabolomics profiling

Why This Matters

Selecting a tracer that matches the analyte's structural and metabolic identity is essential for accurate flux calculations and for deciphering regulatory mechanisms in carbohydrate metabolism.

• [1] Koubaa, M., et al. (2012). Gas chromatography–mass spectrometry analysis of 13C labeling in sugars for metabolic flux analysis. Analytical Biochemistry, 425(2), 183-188. https://doi.org/10.1016/j.ab.2012.03.020 View Source
• [2] Wushensky, J.A., et al. (2017). Profiling glucose-induced selective inhibition of disaccharide catabolism in Bacillus megaterium QM B1551 by stable isotope labelling. https://explore.openaire.eu/search/publication?articleId=doi_dedup___::007cc2af27139836971857bdcd7fa79a View Source

Optimal Use Cases for Maltose Monohydrate-13C12: Where Uniform Labeling Delivers Decisive Analytical Advantage

Absolute Quantification of Maltose in Complex Food and Biological Matrices via LC-MS/MS

Use maltose monohydrate-13C12 as a stable isotope-labeled internal standard (SIL-IS) for the precise quantification of maltose in honey, infant formula, serum, or fermentation broths. The clean +12 Da mass shift allows for unequivocal distinction from endogenous maltose, correcting for matrix effects and ionization suppression. This approach is validated in GC-MS methods for analyzing ¹³C-labeling in plant sugars, demonstrating the compound's utility in rigorous quantitative workflows [1].

Metabolic Flux Analysis (MFA) in Microbial and Plant Systems

Employ ¹³C₁₂-maltose as a tracer substrate to map carbon flow through disaccharide-specific pathways, such as the maltose regulon in E. coli or starch degradation in plants. The uniform labeling enables tracking of both glucose moieties post-hydrolysis, providing high-resolution isotopomer data that informs flux balance models. This application is supported by studies using ¹³C-labeled sugars to elucidate compartmented metabolism in rapeseed embryos [2].

Quantitative ¹³C NMR for Carbohydrate Profiling and Structural Elucidation

Utilize the high isotopic enrichment (99 atom% ¹³C) of this standard for quantitative NMR (qNMR) experiments aimed at determining absolute concentrations of maltose or verifying the purity of carbohydrate preparations. The intense ¹³C signal reduces acquisition time and improves the limit of quantification, making it ideal for high-throughput metabolomics facilities or for validating reference materials. The compound's defined monohydrate form ensures accurate molarity calculations for internal referencing .

Investigating Disaccharide Uptake and Hydrolysis Kinetics in Gut Physiology Studies

Administer maltose monohydrate-13C12 in in vitro gut models or in vivo breath tests to specifically monitor maltase activity and intestinal absorption. The uniform labeling allows for the detection of ¹³CO₂ in exhaled breath or ¹³C-enriched glucose in portal blood, providing a direct readout of disaccharide processing that cannot be achieved with ¹³C-glucose alone. This approach has been validated in neonatal breath test studies using stable isotope-labeled maltose [3].

Application

Selection Property

Validation Focus

Absolute maltose quantification in complex matrices

Uniform 13C12 mass shift for SIL-IS correction

Matrix-effect correction and quantitative accuracy

Metabolic flux analysis in microbial/plant systems

Full backbone labeling for disaccharide-specific flux tracing

Isotopomer data resolution and flux model consistency

Quantitative 13C NMR carbohydrate profiling

High isotopic enrichment for enhanced signal sensitivity

qNMR acquisition time and quantification precision

Disaccharide uptake & hydrolysis kinetics studies

Uniform 13C-labeling enables tracking of hydrolyzed glucose

In vitro/in vivo model response and 13C detection

• [1] Koubaa, M., et al. (2012). Gas chromatography–mass spectrometry analysis of 13C labeling in sugars for metabolic flux analysis. Analytical Biochemistry, 425(2), 183-188. https://doi.org/10.1016/j.ab.2012.03.020 View Source
• [2] Koubaa, M., Thomasset, B., & Roscher, A. (2014). Quantifying ¹³C-labeling in free sugars and starch by GC-MS. Methods in Molecular Biology, 1090, 121-130. https://doi.org/10.1007/978-1-62703-688-7_8 View Source
• [3] PubMed. (n.d.). [13C] breath test of medium-chain triglycerides and oligosaccharides in neonates. https://pubmed.ncbi.nlm.nih.gov View Source